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Compound of Interest

Compound Name: Gelidoside

Cat. No.: B593530 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on the

acylsecoiridoid glucoside, Gelidoside. The document outlines its core molecular data. Notably,

a comprehensive review of publicly accessible scientific literature reveals a significant gap in

research pertaining to the specific biological activities, associated signaling pathways, and

detailed experimental protocols for isolated Gelidoside.

Core Molecular Data
Gelidoside was first isolated from the aerial parts of Gentiana gelida M.Bieb. Its molecular

formula and weight have been determined through spectroscopic methods, including Mass

Spectrometry.

Parameter Value Reference

Molecular Formula C₃₅H₄₂O₂₁ [1][2]

Molecular Weight 798.70 g/mol [2]

Compound Class Acylsecoiridoid Glucoside [1][2]

Natural Source Gentiana gelida M.Bieb [2]
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While specific quantitative data on the biological activity of pure Gelidoside is not readily

available in the current body of scientific literature, the plant from which it is derived, Gentiana

gelida, has been traditionally used for various medicinal purposes, including the treatment of

wounds and inflammation[3][4][5][6][7].

Research on various Gentiana species and their constituent secoiridoid glucosides suggests

potential pharmacological activities. For instance, extracts from Gentiana species and isolated

secoiridoid glucosides have demonstrated anti-inflammatory and hepatoprotective effects in

preclinical studies[2][8]. Gentiopicroside, another secoiridoid glycoside found in Gentiana

species, has been shown to have antioxidative properties[9]. It is plausible that Gelidoside
may share some of these biological activities due to structural similarities with other secoiridoid

glucosides. However, without direct experimental evidence, this remains speculative.

Signaling Pathways
There is currently no published research that specifically investigates the effects of Gelidoside
on any signaling pathways. Therefore, a diagrammatic representation of its mechanism of

action cannot be provided at this time.

Experimental Protocols
Detailed experimental protocols for the study of Gelidoside are not available due to the limited

research on this specific compound. However, a general methodology for the extraction and

isolation of iridoid glycosides from Gentiana species can be outlined as a reference for future

research.

General Protocol for the Isolation of Iridoid Glycosides
from Gentiana Species
This protocol is a generalized representation and would require optimization for the specific

isolation of Gelidoside.
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General Workflow for Iridoid Glycoside Isolation

Plant Material Collection & Preparation
(e.g., aerial parts of Gentiana gelida)

Drying and Pulverization

Extraction
(e.g., with methanol or ethanol)

Solvent Evaporation
(under reduced pressure)

Crude Extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, chloroform, ethyl acetate, n-butanol)

Fractionation of Polar Extract
(e.g., n-butanol fraction)

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

Further Purification
(e.g., Preparative HPLC)

Isolated Iridoid Glycosides
(e.g., Gelidoside)

Structural Elucidation
(NMR, MS, IR, UV)

Click to download full resolution via product page

Caption: Generalized workflow for the extraction and isolation of iridoid glycosides.
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Conclusion
Gelidoside is a defined chemical entity with a known molecular formula and weight, originating

from Gentiana gelida. There is a clear need for further research to elucidate its biological

activities, understand its mechanism of action through the study of relevant signaling pathways,

and develop specific experimental protocols. The information on related compounds and the

source plant provides a foundation for hypothesizing potential activities, but dedicated studies

are essential for confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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